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Introduction
Carbonic Anhydrase VI (CA-VI), also known as gustin, is a unique zinc-dependent

metalloenzyme and the only secreted isozyme within the α-carbonic anhydrase family.[1][2][3]

First identified in human parotid saliva, it was later found to be identical to CA-VI.[4][5] It is

predominantly expressed in the serous acinar cells of the parotid and submandibular salivary

glands, from which it is secreted into saliva.[1][3] CA-VI plays a pivotal role in oral physiology,

contributing to pH homeostasis, taste perception, and the protection of dental tissues.[6][7][8]

Its function extends to the upper alimentary canal, where it helps neutralize excess acid.[6] This

guide provides a comprehensive overview of the structure, function, genetics, and experimental

methodologies related to CA-VI, offering critical insights for research and therapeutic

development.

Molecular and Gene Structure
Protein Structure
Human CA-VI is a single polypeptide chain.[5] The purified protein has a molecular weight of

approximately 37 kDa, which reduces to 33 kDa after deglycosylation.[5] It contains two N-

linked complex-type oligosaccharide chains.[5][6] The crystal structure of the human CA-VI

catalytic domain has been resolved to a 1.9 Å resolution, revealing a prototypical mammalian
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CA fold.[2][9] A key feature of its active site is a zinc (Zn²⁺) ion, which is essential for its

catalytic activity.[10][11] This zinc atom is coordinated by three histidine residues and a water

molecule.[11] The zinc ion's role is to lower the pKa of the bound water molecule, facilitating

the nucleophilic attack on carbon dioxide.[11]

Gene Structure
In humans, CA-VI is encoded by the CA6 gene, located on chromosome 1p36.23.[4] The

bovine CA6 gene, which has been studied in detail, spans approximately 25 kb and is

composed of eight exons and seven introns.[12][13][14]

Exon 1: Encodes the 5' untranslated region, the signal peptide for secretion, and the N-

terminus of the mature enzyme.[12][13][14]

Exons 2-7: Encode the primary CA catalytic domain.[12][13][14]

Exon 8: Encodes the C-terminal extension unique to CA-VI and the 3' untranslated region.

[12][13][14]

The gene structure of CA6 aligns it with other membrane-bound and secreted CAs (like CA IV

and CA IX), distinguishing it from the cytoplasmic and mitochondrial CA isozymes.[12][14]

Quantitative Data Summary
Table 1: Crystallographic Data for Human Carbonic
Anhydrase VI

Parameter Value Reference

PDB ID 3FE4 [4][9]

Resolution 1.90 Å [2][9]

Method X-RAY DIFFRACTION [9]

R-Value Work 0.177 [9]

R-Value Free 0.235 [9]

Total Structure Weight 64.13 kDa [9]
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Table 2: Salivary Concentrations of Carbonic Anhydrase
VI

Population/Conditi
on

Saliva Source
Mean
Concentration (±
SD or SEM)

Reference

Healthy Human Adults Parotid
47.0 ± 39.2 mg/L

(~3% of total protein)
[6]

Healthy Male Soldiers

(pre-breakfast)
Whole 1.8 ± 0.1 mg/L (SEM) [15]

Healthy Male Soldiers

(post-breakfast)
Whole 5.0 ± 0.2 mg/L (SEM) [15]

Normal Conscious

Sheep
Parotid 5.61 ± 3.01 mg/L (SD) [6]

Feeding Sheep Parotid 33.0 ± 19.0 mg/L (SD) [6]

Function and Biological Role
Catalytic Activity
The primary function of all carbonic anhydrases, including CA-VI, is to catalyze the reversible

hydration of carbon dioxide (CO₂) to bicarbonate (HCO₃⁻) and a proton (H⁺).[1][6][8] This

reaction is fundamental to pH regulation and acid-base balance.[16]
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Start: Prepare Reagents & Samples

Pipette Samples, Controls
(Positive, Negative, Inhibitor)

into 96-well plate

Add CA Assay Buffer

Add p-NPA Substrate
to initiate reaction

Measure Absorbance (405 nm)
in kinetic mode (e.g., 60 min)

Calculate slope of
Absorbance vs. Time curve

Determine Specific Activity
(Sample Rate - Inhibitor Rate)

End: Report CA Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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